Cas no 371945-74-3 (4(3H)-Quinazolinone, 6,7-dimethoxy-2-phenyl-)

• Product Name: 4(3H)-Quinazolinone, 6,7-dimethoxy-2-phenyl-
• CAS No: 371945-74-3
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 4537803
• PubChem ID: 135741357
• Update Time: 2025-10-25

4(3H)-Quinazolinone, 6,7-dimethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 6,7-dimethoxy-2-phenyl-
• SCHEMBL259473
• AN-922/15358008
• 6,7-dimethoxy-2-phenyl-3,4-dihydroquinazolin-4-one
• 6,7-Dimethoxy-2-phenylquinazolin-4(3H)-one
• 371945-74-3
• 6,7-dimethoxy-2-phenyl-4(3H)-quinazolinone
• SCHEMBL24392021

• Inchi： 1S/C16H14N2O3/c1-20-13-8-11-12(9-14(13)21-2)17-15(18-16(11)19)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,17,18,19)
• InChI Key： BUDLXTFUONJWMA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C(NC(C3C=CC=CC=3)=N2)=O)C=1)OC

Computed Properties

• Exact Mass: 282.10044231Da
• Monoisotopic Mass: 282.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4(3H)-Quinazolinone, 6,7-dimethoxy-2-phenyl-

4(3H)-Quinazolinone, 6,7-dimethoxy-2-phenyl- (CAS No. 371945-74-3): A Comprehensive Overview in Modern Chemical Biology

4(3H)-Quinazolinone, 6,7-dimethoxy-2-phenyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 371945-74-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to the quinazolinone class, a structural framework known for its broad spectrum of biological activities and potential therapeutic applications. The presence of methoxy and phenyl substituents in its structure enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The< strong>6,7-dimethoxy moiety in the molecule contributes to its unique electronic and steric properties, which are crucial for interactions with biological targets. Quinazolinone derivatives have been extensively studied for their roles in modulating various cellular processes, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The< strong>2-phenyl group further extends the compound's potential by introducing additional binding pockets and functional sites that can be exploited for designing more potent and selective bioactive molecules.

In recent years, the< strong>4(3H)-Quinazolinone, 6,7-dimethoxy-2-phenyl- derivative has been explored in several cutting-edge research projects aimed at addressing unmet medical needs. One of the most promising areas of investigation has been its potential as an anti-cancer agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. Specifically, it has shown efficacy in disrupting the activity of tyrosine kinases, which are often overexpressed in cancer cells and contribute to uncontrolled cell division.

Moreover, the< strong>CAS No. 371945-74-3 identifier has facilitated its use in high-throughput screening (HTS) campaigns to identify novel drug candidates. The structural features of this molecule make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. Researchers have synthesized a series of analogs to evaluate the impact of different substituents on the biological activity of the quinazolinone core. These efforts have led to the identification of several derivatives with enhanced potency and improved pharmacokinetic profiles.

The< strong>6,7-dimethoxy and< strong>2-phenyl groups play a critical role in determining the compound's interaction with biological targets. Computational studies using molecular docking techniques have revealed that these substituents occupy key pockets on the target proteins, thereby modulating their activity. This insight has guided the design of new analogs with optimized binding affinities and reduced off-target effects. Such advancements are crucial for developing safer and more effective therapeutic agents.

In addition to its anti-cancer potential, 4(3H)-Quinazolinone, 6,7-dimethoxy-2-phenyl- has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and atherosclerosis. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines by modulating signaling pathways such as NF-κB and MAPK. These findings suggest that it may have therapeutic benefits in conditions characterized by excessive inflammation.

The< strong>CAS No. 371945-74-3 designation ensures that researchers can reliably source this compound for their experiments. Its availability from reputable chemical suppliers has enabled numerous laboratories to conduct detailed mechanistic studies and explore new applications. The synthesis of this molecule has also been optimized to ensure high yield and purity, making it suitable for large-scale applications in pharmaceutical research.

Recent advances in synthetic chemistry have allowed for the development of novel methodologies for constructing complex quinazolinone derivatives. These techniques have enabled researchers to introduce diverse functional groups into the core structure while maintaining biological activity. Such innovations are essential for expanding the chemical space available for drug discovery and developing next-generation therapeutics.

The< strong>6,7-dimethoxy-< strong>2-phenyl-substituted quinazolinone derivative is also being explored as a potential treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that it can inhibit the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease. Additionally, it has shown promise in protecting dopaminergic neurons from damage caused by oxidative stress in Parkinson's disease models.

The pharmacokinetic properties of CAS No. 371945-74-3-identified compounds are critical factors that determine their clinical efficacy. In vitro and in vivo studies have been conducted to evaluate the absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) profiles of this molecule. These studies have provided valuable insights into its pharmacokinetic behavior and have informed decisions regarding dosing regimens and formulation strategies.

The< strong>4(3H)-Quinazolinone, 6,7-dimethoxy-2-phenyl- scaffold offers a versatile platform for developing drugs targeting multiple diseases. Its ability to interact with diverse biological targets makes it an attractive candidate for polypharmacological approaches aimed at addressing complex pathologies with multiple contributing factors.

In conclusion, CAS No. 371945-74-3-designated compounds such as4(3H)-Quinazolinone, 6, 7-dimethoxy- 2- phenyl- 6, 7- dimethoxy and 2- phenyl enhance their biological activity, making them promising candidates for drug development. Ongoing research continues to uncover new therapeutic applications, further solidifying their importance in modern pharmaceutical science. p >